Cas no 63185-48-8 (5-thiophen-2-yl-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine)

• Product Name: 5-thiophen-2-yl-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine
• CAS No: 63185-48-8
• MF: C₁₀H₉F₃N₂S
• MW: 246.252071142197
• CID: 2789932
• PubChem ID: 746191
• Update Time: 2025-04-21

5-thiophen-2-yl-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine Chemical and Physical Properties

Names and Identifiers

• NCA18548
• AG-205/12125191
• 5-(2-thienyl)-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine
• 5-(THIOPHEN-2-YL)-7-(TRIFLUOROMETHYL)-3,4-DIHYDRO-2H-1,4-DIAZEPINE
• SR-01000082129
• CCG-19361
• DTXSID60353600
• 2-(6-(TRIFLUOROMETHYL)-2H,3H,4H-2,5-DIAZEPINYL)THIOPHENE
• QQUYWSPOCFAGBD-UHFFFAOYSA-N
• 63185-48-8
• 7-(thiophen-2-yl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine
• MFCD00042260
• DTXCID70304663
• MS-11054
• AKOS022169272
• SR-01000082129-1
• 5-thiophen-2-yl-7-(trifluoromethyl)-2,3-dihydro-1H-1,4-diazepine

• Inchi： 1S/C10H9F3N2S/c11-10(12,13)9-6-7(14-3-4-15-9)8-2-1-5-16-8/h1-2,5-6,15H,3-4H2
• InChI Key： UTVTXTYRRBFSLK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)NCCN=1

Computed Properties

• Exact Mass: 246.04385396Da
• Monoisotopic Mass: 246.04385396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų